7-Chloro-8-iodoimidazo[1,2-a]pyridine

• IUPAC Name: 7-chloro-8-iodoimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H4ClIN2/c8-5-1-3-11-4-2-10-7(11)6(5)9/h1-4H
• InChI Key: VFZAVDXIBMULKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C(=C1Cl)I
• Molecular Formula: C7H4ClIN2
• Molecular Weight: 278.48 g/mol

Description

7-Chloro-8-iodoimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H4ClIN2. It has a molecular weight of 278.48. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4ClIN2/c8-5-1-3-11-4-2-10-7(11)6(5)9/h1-4H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 278.48. The melting point is between 146 - 148 degrees Celsius.

Scientific Research Applications

1. Cross-Coupling Reactions

7-Chloro-8-iodoimidazo[1,2-a]pyridines have been evaluated for their reactivity in various cross-coupling reactions. These include Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling, as well as cyanation. The research by Marie et al. (2012) demonstrates the potential for introducing diverse groups like aryl, heteroaryl, alkyne, amine, or cyano groups into these compounds. They also explored double coupling approaches, enhancing the functionality of imidazo[1,2-a]pyridines.

2. Synthesis of Novel Compounds

The compound has been used in the synthesis of novel compounds, such as the work by Gudmundsson et al. (2003) and Gudmundsson et al. (1996). These studies involve the development of imidazo[1,2-a]pyridine erythrofuranosyl C-nucleosides and C-nucleoside derivatives, demonstrating the versatility of 7-Chloro-8-iodoimidazo[1,2-a]pyridine in medicinal chemistry applications.

3. Halogenation Studies

Research into the halogenation of imidazo[1,2-a]pyridines, such as the work by Zhao et al. (2018) and Park et al. (2020), highlights the utility of this compound in exploring the chemoselectivity of substitution reactions and developing methods for synthesizing iodoimidazo[1,2-a]pyridines.

4. Regioselectivity in Synthesis

The compound plays a role in studies focusing on regioselectivity in synthesis. For instance, Marie et al. (2012) and Samanta et al. (2016) delve into the challenges of substituting chlorine atoms and achieving desired regioselectivity, contributing significantly to the field of heterocyclic chemistry.

Mechanism of Action

Target of Action

7-Chloro-8-iodoimidazo[1,2-a]pyridine is a derivative of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry

Mode of Action

Imidazo[1,2-a]pyridines, in general, are known to interact with their targets through various strategies, including transition metal catalysis, metal-free oxidation, and photocatalysis .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in a variety of biochemical reactions .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, or respiratory irritation. The safety data sheet (SDS) for the compound provides more detailed safety information.